Cas no 1142201-99-7 (3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid)
3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-ETHOXY-4-{[3-(TRIFLUOROMETHYL)BENZYL]-OXY}BENZOIC ACID
- 3-ethoxy-4-{[3-(trifluoromethyl)benzyl]oxy}benzoic acid
- STK505724
- 3-ethoxy-4-{[3-(trifluoromethyl)phenyl]methoxy}benzoic acid
- 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid
-
- MDL: MFCD12028132
- Inchi: 1S/C17H15F3O4/c1-2-23-15-9-12(16(21)22)6-7-14(15)24-10-11-4-3-5-13(8-11)17(18,19)20/h3-9H,2,10H2,1H3,(H,21,22)
- InChI Key: RUNPSBFTTFYTKX-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)COC1C=CC(C(=O)O)=CC=1OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 413
- XLogP3: 4.4
- Topological Polar Surface Area: 55.8
3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 040129-500mg |
3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid |
1142201-99-7 | 500mg |
$126.00 | 2023-09-11 |
3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid
Introduction to 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid (CAS No. 1142201-99-7)
3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1142201-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structural framework, which includes an ethoxy group at the 3-position and a trifluoromethyl-substituted benzyl oxy group at the 4-position. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The structural motif of 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid incorporates several key features that contribute to its potential utility. The presence of a trifluoromethyl group (CF₃) is particularly noteworthy, as this substituent is well-documented for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the ethoxy group introduces polarity and hydrophilicity, which can influence solubility and interaction with biological membranes. The benzoic acid core itself is a well-established scaffold in medicinal chemistry, with numerous derivatives exhibiting anti-inflammatory, antimicrobial, and anticancer properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies suggest that 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases and cancer. For instance, its structural similarity to known phytochemicals has prompted investigations into its potential as a modulator of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation.
In addition to its pharmacological potential, the compound's stability under various conditions makes it an attractive candidate for formulation into drug products. The trifluoromethyl group enhances lipophilicity, facilitating membrane penetration, while the ethoxy group aids in solubility adjustments. These properties are critical for optimizing bioavailability and therapeutic efficacy. Furthermore, the benzoic acid moiety's ability to engage in hydrogen bonding interactions with biological targets suggests that this compound may interact with proteins or nucleic acids in a manner conducive to therapeutic effects.
Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in designing novel therapeutics. 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid serves as a promising scaffold for derivative development, where modifications can be systematically explored to fine-tune biological activity. For example, variations in the substitution pattern or the introduction of additional functional groups could enhance selectivity or reduce off-target effects. Such modifications are often guided by high-throughput screening (HTS) data or computational predictions.
The compound's relevance extends beyond academic research; industrial applications are also being explored. Pharmaceutical companies are increasingly interested in benzoic acid derivatives due to their versatility and well-documented safety profiles. The trifluoromethyl group's ability to improve pharmacokinetic properties aligns with modern drug design principles aimed at achieving prolonged half-life and reduced dosing frequency. Additionally, the ethoxy group's role in modulating solubility makes this compound suitable for oral formulations or other delivery systems.
From a synthetic chemistry perspective, 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid exemplifies the sophistication achievable through multi-step organic synthesis. The introduction of both an ethoxy and a trifluoromethyl-substituted benzyl oxy group requires precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made such transformations more efficient, enabling faster access to complex molecules like this one. This efficiency is crucial for accelerating drug discovery pipelines.
The compound's potential applications are not limited to human health; agricultural science has also shown interest in benzoic acid derivatives due to their herbicidal or pesticidal properties. While this discussion focuses on pharmaceutical uses, it is worth noting that structural analogs may find utility in crop protection strategies as well. The versatility of benzoic acid derivatives underscores their importance across multiple scientific disciplines.
In conclusion, 3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid (CAS No. 1142201-99-7) represents a fascinating example of how structural complexity can yield compounds with significant biological potential. Its unique combination of functional groups—particularly the trifluoromethyl and ethoxy substituents—makes it an attractive candidate for further exploration in drug discovery and therapeutic development. As research continues to uncover new applications for benzoic acid derivatives, compounds like this one will remain at the forefront of innovation in medicinal chemistry.
1142201-99-7 (3-Ethoxy-4-{[3-(trifluoromethyl)benzyl]-oxy}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)